Cas no 128307-10-8 (1,2-Propanediamine, N,N-dimethyl-)
128307-10-8 structure
Product Name:1,2-Propanediamine, N,N-dimethyl-
CAS No:128307-10-8
MF:C5H14N2
MW:102.178061008453
CID:1222852
PubChem ID:99027
Update Time:2025-04-20
1,2-Propanediamine, N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediamine, N,N-dimethyl-
- N,N-dimethyl-1,2-Propanediamine
- AKOS016046448
- 1, N1,N1-dimethyl-
- N1,N1-Dimethyl-1,2-propanediamine 2HCl
- N(1),2-propanediamine
- N1,N1-Dimethylpropane-1,2-diamine
- 1,2-Propanediamine,N1,N1-dimethyl-
- J-002066
- N1,N1-Dimethyl-propane-1,2-diamine
- 62689-51-4
- N1,N1-dimethyl-1,2-propanediamine
- 1-(Dimethylamino)-2-propylamine
- EINECS 203-555-9
- 1,2-Propanediamine, N1,N1-dimethyl-, (2R)-
- n-dimethylpropylenediamine
- (+/-)-N1,N1-dimethylpropane-1,2-diamine
- 1-(DIMETHYLAMINO)ISOPROPYLAMINE
- 2-Amino-1-dimethylaminopropane
- EN300-124162
- CS-B0247
- N,N-dimethylproylendiamine
- DA-46451
- DTXSID10883301
- 1-DIMETHYLAMINO-2-PROPYLAMINE 98
- MFCD00014812
- 128307-10-8
- N1,2-propanediamine
- NSC-166323
- DB-030731
- 1,2-Propanediamine, N1,N1-dimethyl-
- NSC166323
- EINECS 263-699-3
- 2-dimethylamino-1-methyl-ethylamine
- DB-059694
- (1)-N1,N1-Dimethylpropane-1,2-diamine
- 108-15-6
- 1,2-Propanediamine, N',N'-dimethyl-, (+-)-
- ( inverted exclamation markA)-N1,N1-Dimethylpropane-1,2-diamine
- N(1),N(1)-Dimethyl-1,2-propanediamine
- NS00041296
- 1-N,1-N-dimethylpropane-1,2-diamine
- AS-40524
- A8665
- 2-amino-N,N-dimethyl-propylamine
- (2-aminopropyl)dimethylamine
- 1-Dimethylamino-2-propylamine, 98%
- 1-Dimethylamino-2-propylamine
- AKOS000142569
- NSC 166323
- SCHEMBL133715
-
- Inchi: 1S/C5H14N2/c1-5(6)4-7(2)3/h5H,4,6H2,1-3H3
- InChI Key: RRQHLOZQFPWDCA-UHFFFAOYSA-N
- SMILES: N(C)(C)CC(C)N
Computed Properties
- Exact Mass: 102.115698455g/mol
- Monoisotopic Mass: 102.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 43.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 29.3Ų
1,2-Propanediamine, N,N-dimethyl- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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